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Compound of Interest

2-(3-Fluorophenyl)-3'-
Compound Name:

iodoacetophenone
CAS No.: 898784-79-7
Cat. No.: B1346874

Get Quote

Chemical Safety & Hazard Identification

Before handling waste, you must validate the physical state and hazards of the specific lot.
While specific toxicological data for this custom intermediate may be limited, you must apply
the Precautionary Principle based on its structural class (Halogenated Aromatic Ketones).
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o Halogenated Organic (Do NOT mix with non-
Waste Classification
halogenated solvents)

) Likely Solid or Viscous Oil (Deoxybenzoin
Physical State R .
derivatives typically MP > 50°C)

_ Irritant (Skin/Eye/Respiratory); Potential
Primary Hazards ) )
Organotoxin; Lachrymator risk.[2][3][4]

Stable under normal conditions. Incompatible

Reactivit
Y with strong oxidizers and strong bases.[3][5]

Personal Protective Equipment (PPE) Matrix

» Respiratory: NIOSH-approved N95 (for solids) or half-mask with organic vapor cartridges (if
in solution/heated).

e Dermal: Nitrile gloves (Double gloving recommended; 0.11 mm min thickness).
¢ Ocular: Chemical splash goggles.

e Body: Standard lab coat + closed-toe shoes.

Waste Characterization & Segregation

Crucial Rule: This compound contains lodine and Fluorine.[1] It must NEVER be disposed of in
"General Organic" or "Non-Halogenated" waste streams. Halogens require higher temperature
incineration to prevent the formation of dioxins/furans and to capture acid gases (HF, HI).

RCRA Waste Codes (USA)

e Primary Code: Not specifically U- or P-listed.
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e Characteristic Codes: Likely DOO1 (Ignitable, if in flammable solvent) or DO03 (Reactive,
unlikely but possible if synthesized with reactive reagents).

e Generator Status: Treat as "Hazardous Waste - Halogenated".

Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid Substance

If the compound is a solid powder or crystals:

o Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or Glass jar.
Avoid metal containers to prevent potential corrosion or metal-catalyzed decomposition over
time.

o Transfer: Carefully transfer the solid into the container. Do not fill >90%.
o Labeling: Affix a hazardous waste tag immediately.

o Chemical Name: 2-(3-Fluorophenyl)-3'-iodoacetophenone

o Constituents: 100%

o Hazard Checkbox: Toxic, Irritant.[6]

» Storage: Close lid tightly. Store in the Solid Waste satellite accumulation area.

Scenario B: Disposal of Solution (Reaction
Mixture/Mother Liquor)

If the compound is dissolved in a solvent (e.g., Dichloromethane, Ethyl Acetate, THF):
e Stream Selection: This MUST go into the Halogenated Solvent Waste carboy.

o Reasoning: Even if the solvent is non-halogenated (e.g., Acetone), the presence of the
dissolved halogenated solute (the acetophenone) contaminates the entire mixture,
reclassifying it as halogenated waste.
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» Compatibility Check: Ensure the waste carboy does not contain incompatible species (e.qg.,
strong oxidizers like nitric acid waste).

» Transfer: Pour into the carboy using a funnel to prevent spills.

e Log Entry: Record the volume and approximate concentration on the waste log sheet
attached to the carboy.

Decision Tree: Disposal Workflow

The following diagram illustrates the logical flow for determining the correct waste stream.
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Waste: 2-(3-Fluorophenyl)-3'-iodoacetophenone
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Figure 1: Decision logic for segregating halogenated aromatic ketone waste.
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Spill Management & Decontamination

In the event of a spill in the laboratory:

o Evacuate & Ventilate: If the spill is significant (>10g or >100mL), evacuate the immediate
area. Halogenated ketones can be potent lachrymators (tear-inducing).

o PPE Up: Wear nitrile gloves, goggles, and a lab coat.
o Containment:

o Solids: Gently sweep up using a dustpan and brush. Avoid generating dust.[3][5][7] Place
in a sealed jar.

o Liquids: Absorb with Vermiculite or Universal Absorbent Pads. Do not use paper towels if
the solvent is flammable (static risk).

o Surface Decontamination:
o Wipe the area with a soap/water solution.[3][6][5][7]
o Follow with an ethanol wipe to solubilize residual organic traces.

o Disposal of Cleanup Materials: All contaminated pads/gloves must be disposed of as Solid
Hazardous Waste (contaminated debris), not regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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